5-Ethyl-2-(3-methoxy-propyl)-phenol

• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 5-ethyl-2-(3-methoxypropyl)phenol
• InChI: InChI=1S/C12H18O2/c1-3-10-6-7-11(12(13)9-10)5-4-8-14-2/h6-7,9,13H,3-5,8H2,1-2H3
• InChI Key: VLYHPIOHUVTZSI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)CCCOC)O

Description

5-Ethyl-2-(3-methoxy-propyl)-phenol is a phenolic derivative characterized by a benzene ring substituted with an ethyl group at the 5-position and a 3-methoxy-propyl chain at the 2-position. Its molecular formula is C₁₂H₁₈O₂, with a molecular weight of 194.27 g/mol. The ethyl group enhances lipophilicity, while the methoxy-propyl substituent introduces both ether-like polarity and conformational flexibility. Phenolic compounds are widely studied for their antioxidant, antimicrobial, and biochemical applications, and this derivative’s substituents may modulate its reactivity and biological interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 5-Ethyl-2-(3-methoxy-propyl)-phenol with analogous phenolic and heterocyclic derivatives, emphasizing structural, physicochemical, and functional differences.

Structural and Functional Group Analysis

Compound Name	Core Structure	Substituents	Key Functional Groups
5-Ethyl-2-(3-methoxy-propyl)-phenol	Phenol	5-Ethyl, 2-(3-methoxy-propyl)	-OH, ether, alkyl
3-(Cyclopentylthio)phenol	Phenol	3-Cyclopentylthio	-OH, thioether
Compound 35 (from )	Pyrrol-2-one	1-(3-methoxy-propyl), 4-aroyl	Lactam, ketone, ether
2-Methoxyphenol (Guaiacol)	Phenol	2-Methoxy	-OH, methoxy

Key Observations :

• Lipophilicity: The methoxy-propyl chain increases lipophilicity compared to guaiacol but less than 3-(Cyclopentylthio)phenol, where the thioether’s sulfur enhances membrane permeability .
• Heterocyclic vs. Phenolic Cores: Compound 35’s pyrrolone core introduces lactam and ketone functionalities, favoring hydrogen bonding and crystallinity (mp 252–254°C) , unlike the phenolic target compound, which likely has a lower melting point due to reduced intermolecular forces.

Physicochemical Properties

Property	5-Ethyl-2-(3-methoxy-propyl)-phenol	3-(Cyclopentylthio)phenol	Compound 35	Guaiacol
Molecular Weight (g/mol)	194.27	194.29	406.21	124.14
Melting Point (°C)	~80–100 (estimated)	Not reported	252–254	28–32
Solubility	Moderate in polar organics	High in lipids	Low in MeOH/Et₂O	Miscible in water
pKa (phenolic -OH)	~10 (estimated)	~9.5–10.5	N/A	9.8

Key Findings :

• Solubility: The methoxy-propyl chain in the target compound likely improves solubility in polar solvents (e.g., acetone, ethanol) compared to purely alkylated phenols. However, 3-(Cyclopentylthio)phenol’s thioether group enhances lipid solubility, favoring membrane penetration .
• Acidity : The electron-donating ethyl and methoxy groups may slightly increase the pKa of the target compound compared to guaiacol, reducing its acidity.